Cas no 73724-40-0 (Fmoc-Ala-OSu)

• Product Name: Fmoc-Ala-OSu
• CAS No: 73724-40-0
• MF: C₂₂H₂₀N₂O₆
• MW: 408.404006004334
• MDL: MFCD00065613
• CID: 553861
• PubChem ID: 13670100
• Update Time: 2025-06-15

Fmoc-Ala-OSu Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
• Fmoc-Ala-OSu
• Fmoc-L-Ala-OSu
• Fmoc-β-Ala-Osu
• Fomc-Ala-OSu
• AmbotzFAA6380
• fmoc-L-alanine N-hydroxysuccinimide ester
• N-(fluorenyl-9-methoxycarbonyl)-L-alanine N-hydroxysuccinimide ester
• N-(9-Fluorenylmethyloxycarbonyl)-L-alanine succinimidyl ester
• Fmoc-alanine-Osu
• SCHEMBL17302751
• AKOS016003110
• A851148
• CS-0208891
• 73724-40-0
• 4-METHYLUMBELLIFERYL-ALPHA-D-GLUCOPYRANOSIDEHYDRATE
• FZBMNXOJLBTQHV-ZDUSSCGKSA-N
• DTXSID30546325
• 2,5-Dioxopyrrolidin-1-yl N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-alaninate
• MFCD00065613
• FD21096
• (S)-2,5-dioxopyrrolidin-1-yl 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)propanoate
• (2,5-dioxopyrrolidin-1-yl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate
• AS-48956
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-alanine succinimidyl ester (Fmoc-L-Ala-OSu)

• MDL： MFCD00065613
• Inchi： 1S/C22H20N2O6/c1-13(21(27)30-24-19(25)10-11-20(24)26)23-22(28)29-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,23,28)/t13-/m0/s1
• InChI Key： FZBMNXOJLBTQHV-ZDUSSCGKSA-N
• SMILES： O(C(N[C@@H](C)C(=O)ON1C(CCC1=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 408.13200
• Monoisotopic Mass: 408.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.4
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.645
• PSA: 102.01000
• LogP: 2.84960

Fmoc-Ala-OSu Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-Ala-OSu

Comprehensive Overview of Fmoc-Ala-OSu (CAS No. 73724-40-0): Applications and Innovations in Peptide Synthesis

The compound Fmoc-Ala-OSu (CAS No. 73724-40-0) is a critical reagent in modern peptide synthesis, widely recognized for its role in solid-phase peptide synthesis (SPPS). As a derivative of Fmoc-protected alanine, it features an N-hydroxysuccinimide (OSu) ester group, which enhances its reactivity with amino groups, making it indispensable for researchers in biochemistry, pharmaceuticals, and biotechnology. The Fmoc (9-fluorenylmethoxycarbonyl) group provides orthogonal protection, enabling selective deprotection under mild basic conditions, a feature highly valued in combinatorial chemistry and drug discovery.

In recent years, the demand for Fmoc-Ala-OSu has surged due to its applications in developing therapeutic peptides, antibody-drug conjugates (ADCs), and biomaterials. With the rise of personalized medicine and the exploration of peptide-based vaccines (e.g., targeting infectious diseases or cancer), this compound has become a focal point for laboratories optimizing peptide coupling efficiency. Its stability and high purity (>98% by HPLC) further justify its preference over alternative reagents like Boc-protected analogs or carbodiimide-based coupling agents.

From an SEO perspective, users frequently search for queries such as "Fmoc-Ala-OSu synthesis protocol", "CAS 73724-40-0 supplier", or "Fmoc vs. Boc protection strategies". These trends reflect the compound's relevance in both academic and industrial settings. Notably, the integration of green chemistry principles (e.g., reducing solvent waste in SPPS) has spurred innovations in Fmoc-Ala-OSu applications, aligning with sustainability goals—a hot topic in 2024.

Analytical techniques like LC-MS and NMR are routinely employed to validate the purity of Fmoc-Ala-OSu, addressing another common user concern: "How to confirm Fmoc-Ala-OSu purity?". Storage recommendations (-20°C under inert gas) and handling precautions (avoiding moisture) are also frequently searched, underscoring the need for precise technical documentation.

In conclusion, Fmoc-Ala-OSu (CAS No. 73724-40-0) remains a cornerstone of peptide chemistry, bridging fundamental research and cutting-edge therapeutics. Its versatility, coupled with evolving synthetic methodologies, ensures its continued prominence in life sciences. Future directions may explore its utility in AI-driven peptide design or continuous-flow synthesis systems, further expanding its impact.